(4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone
Overview
Description
(4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone is a gamma-lactone.
Scientific Research Applications
Renin Inhibitors and Transition-State Analogues
A study by Thaisrivongs et al. (1987) in the "Journal of Medicinal Chemistry" details the synthesis of a carboxylic acid derivative, which includes a component structurally similar to (4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone. This derivative is valuable as an intermediate for renin inhibitory peptides, suggesting its potential use in designing treatments targeting hypertension-related enzymes (Thaisrivongs et al., 1987).
Novel Antioxidant Agents
Manfredini et al. (2000) in "Bioorganic & Medicinal Chemistry" describe the synthesis of molecular combinations of antioxidants that include structural features akin to (4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone. These compounds displayed potent antioxidant effects, hinting at their potential applications in conditions involving free radical damage (Manfredini et al., 2000).
NMR Study of Tautomeric Structures
Duus (1989) conducted a study on the structural dynamics of various compounds, including 2‐ethoxycarbonylthiolane‐3‐thiones, in "Magnetic Resonance in Chemistry." This research contributes to understanding the behavior of similar compounds like (4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone in different environments, which is crucial for their application in scientific research (Duus, 1989).
Asymmetric Catalytic Reactions
Li et al. (2000), in "The Journal of Organic Chemistry," explored the synthesis of chiral hydroxyl phospholanes from D-mannitol, which includes structures resembling (4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone. These compounds demonstrated significant potential in asymmetric catalytic reactions, a critical area in chemical synthesis (Li et al., 2000).
properties
Product Name |
(4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-2-oxolanone |
|---|---|
Molecular Formula |
C6H10O6 |
Molecular Weight |
178.14 g/mol |
IUPAC Name |
(4R,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxyoxolan-2-one |
InChI |
InChI=1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2?,3-,4?,5-/m1/s1 |
InChI Key |
SXZYCXMUPBBULW-FKEBYDFPSA-N |
Isomeric SMILES |
C(C([C@@H]1[C@@H](C(C(=O)O1)O)O)O)O |
SMILES |
C(C(C1C(C(C(=O)O1)O)O)O)O |
Canonical SMILES |
C(C(C1C(C(C(=O)O1)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-[bis(2,2-dimethylpropanoyloxymethoxy)phosphoryl]-4-[[(E)-3-(2-methoxyphenyl)but-2-enyl]-methylamino]butyl]-(2,2-dimethylpropanoyloxymethoxy)phosphinic acid](/img/structure/B1241536.png)
![(2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-4-formyl-8-hydroxy-8a-(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid](/img/structure/B1241538.png)
![5-[(2'-Sulfamoyl-4-biphenylyl)carbamoyl]-3-(3-amidinophenyl)-2-isoxazoline-5-acetic acid methyl ester](/img/structure/B1241540.png)
![methyl 4-[5-[(E)-[[2-(2-methyl-1,3-dioxan-2-yl)acetyl]hydrazinylidene]methyl]furan-2-yl]benzoate](/img/structure/B1241551.png)